Cas no 2703779-86-4 (ethyl 1-(iodomethyl)-3-(1,3-oxazol-2-yl)-2-oxabicyclo2.2.2octane-4-carboxylate)

• Product Name: ethyl 1-(iodomethyl)-3-(1,3-oxazol-2-yl)-2-oxabicyclo2.2.2octane-4-carboxylate
• CAS No: 2703779-86-4
• MF: C₁₄H₁₈INO₄
• MW: 391.201496601105
• MDL: MFCD34550735
• CID: 5614791
• PubChem ID: 165944502
• Update Time: 2025-05-21

ethyl 1-(iodomethyl)-3-(1,3-oxazol-2-yl)-2-oxabicyclo2.2.2octane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(iodomethyl)-3-(1,3-oxazol-2-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate
• 2703779-86-4
• EN300-33049647
• ethyl 1-(iodomethyl)-3-(1,3-oxazol-2-yl)-2-oxabicyclo2.2.2octane-4-carboxylate

• MDL： MFCD34550735
• Inchi： 1S/C14H18INO4/c1-2-18-12(17)14-5-3-13(9-15,4-6-14)20-10(14)11-16-7-8-19-11/h7-8,10H,2-6,9H2,1H3
• InChI Key： VILKRJZVYRRDKS-UHFFFAOYSA-N
• SMILES： ICC12CCC(C(=O)OCC)(C(C3=NC=CO3)O1)CC2

Computed Properties

• Exact Mass: 391.02806g/mol
• Monoisotopic Mass: 391.02806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.6Ų

Additional information on ethyl 1-(iodomethyl)-3-(1,3-oxazol-2-yl)-2-oxabicyclo2.2.2octane-4-carboxylate

Ethyl 1-(Iodomethyl)-3-(1,3-Oxazol-2-yl)-2-Oxabicyclo[2.2.2]Octane-4-Carboxylate: A Comprehensive Overview

Ethyl 1-(iodomethyl)-3-(1,3-oxazol-2-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate (CAS No: 2703779-86-4) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic framework, which incorporates an oxazole ring and an ethyl ester group, making it a valuable molecule for various applications in drug discovery and chemical synthesis.

The bicyclo[2.2.2]octane core of this compound provides a rigid and stable structural framework, which is often desirable in medicinal chemistry for improving bioavailability and pharmacokinetic properties. The 1,3-oxazole ring, a heterocyclic structure, contributes to the molecule's aromaticity and potential for hydrogen bonding interactions, which are critical for drug-target binding affinity. Additionally, the iodomethyl group attached to the bicyclic system introduces halogenation, enhancing the molecule's electronic properties and reactivity in synthetic transformations.

Recent studies have highlighted the importance of such bicyclic compounds in the development of novel therapeutics. For instance, researchers have explored the use of similar structures in designing inhibitors for protein kinases, which are key targets in cancer therapy. The ethyloxabicyclo moiety in this compound has been shown to exhibit promising activity in preclinical models, suggesting its potential as a lead compound for further optimization.

From a synthetic standpoint, the construction of this compound involves a series of intricate reactions that showcase the ingenuity of modern organic chemistry. The synthesis typically begins with the preparation of the bicyclic core through ring-closing metathesis or other cyclization techniques. Subsequent steps involve the introduction of the 1,3-oxazole ring via nucleophilic substitution or coupling reactions, followed by the installation of the iodomethyl group using electrophilic iodination methods.

The carboxylate ester functionality at position 4 of the bicyclic system plays a crucial role in modulating the compound's solubility and bioavailability. This feature makes it amenable to further functionalization, such as conversion into other bioisosteres or prodrugs, which can enhance its therapeutic profile. Recent advancements in click chemistry have also enabled efficient modifications of this compound, facilitating its integration into larger molecular frameworks.

In terms of applications, ethyl 1-(iodomethyl)-3-(1,3-oxazol-2-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate serves as a versatile building block in medicinal chemistry research. Its unique combination of structural features makes it an ideal candidate for exploring diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. Moreover, its bicyclic oxabicyclo structure has been implicated in modulating enzyme activity through non-covalent interactions, offering new avenues for drug design.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve scalability and reduce costs. Innovations in catalytic asymmetric synthesis are expected to play a pivotal role in addressing these challenges while maintaining high stereochemical fidelity. Furthermore, computational modeling techniques are being employed to predict the binding modes of this compound to various biological targets, aiding in rational drug design efforts.

In conclusion, ethyl 1-(iodomethyl)-3-(1,3-oxazol-2-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate represents a fascinating example of how complex molecular architectures can be harnessed for advancing therapeutic development. Its distinctive structural features and versatile functional groups make it an invaluable tool for researchers across multiple disciplines within the chemical sciences.